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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Padmatin, a dihydroflavonol with
notable biological activities. We will delve into its chemical structure, physicochemical
properties, and known biological functions, offering insights for its potential applications in
research and drug development.

Chemical Identity and Structure of Padmatin

Padmatin is a flavonoid, specifically a dihydroflavonol, that has been isolated from natural
sources such as the heartwood of Prunus puddum and the herbs of Blumea balsamifera.[1][2]
Its chemical structure is fundamental to its biological activity.

Chemical Structure

The systematic IUPAC name for Padmatin is (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-
methoxy-2,3-dihydrochromen-4-one.[3][4] This name precisely describes the arrangement of its
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atoms, including the stereochemistry at the 2 and 3 positions of the dihydropyranone ring,
which is crucial for its interaction with biological targets.
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Caption: 2D Chemical Structure of Padmatin.

Molecular Identifiers and Physicochemical Properties

A summary of key identifiers and physicochemical properties of Padmatin is provided in the

table below for easy reference.
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Biological Activity and Potential Applications
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Padmatin has been reported to exhibit several biological activities, primarily stemming from its
antioxidant properties.

Antioxidant and Radical Scavenging Activity

As a flavonoid, Padmatin possesses significant radical scavenging activity.[5] The presence of
multiple hydroxyl groups on its aromatic rings allows it to donate hydrogen atoms to neutralize
free radicals, thus mitigating oxidative stress. This antioxidant capacity is a key area of interest
for its potential therapeutic applications. The chemical structure, featuring two phenylpropanoid
units, eriodictyol and putatively taxifolin, is believed to be responsible for these antioxidant
properties.[5]

Experimental Protocols

To facilitate further research on Padmatin, this section outlines a general protocol for its
analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the purity of a Padmatin sample.
Materials:

o Padmatin sample

o HPLC-grade acetonitrile

o HPLC-grade water with 0.1% formic acid (v/v)

e HPLC system with a C18 column and UV detector
Methodology:

o Sample Preparation: Accurately weigh and dissolve the Padmatin sample in a suitable
solvent (e.g., DMSO) to a final concentration of 1 mg/mL.

e Chromatographic Conditions:
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o Column: C18, 5 um, 4.6 x 250 mm

o Mobile Phase A: Water with 0.1% formic acid

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A linear gradient from 10% to 90% B over 30 minutes.
o Flow Rate: 1.0 mL/min

o Detection: UV at 280 nm

o Injection Volume: 10 pL

» Data Analysis: Integrate the peak areas of all components in the chromatogram. Calculate
the purity of Padmatin as the percentage of the main peak area relative to the total peak
area.

Conclusion

Padmatin is a dihydroflavonol with a well-defined chemical structure and significant antioxidant
properties. Its potential for further investigation in the fields of pharmacology and drug
development is promising. This guide provides a foundational understanding of its chemical
nature and a starting point for researchers interested in exploring its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

5/6

Tech Support


https://www.xcessbio.com/products/m27410
https://www.chemfaces.com/natural/Padmatin-CFN97280.html
https://biorlab.com/product/padmatin/
https://pubchem.ncbi.nlm.nih.gov/compound/Padmatin
https://www.biosynth.com/p/FDA45344/80453-44-7-padmatin
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=9886
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42566715.htm
https://www.benchchem.com/product/b123351#what-is-the-chemical-structure-of-padmatin
https://www.benchchem.com/product/b123351#what-is-the-chemical-structure-of-padmatin
https://www.benchchem.com/product/b123351#what-is-the-chemical-structure-of-padmatin
https://www.benchchem.com/product/b123351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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